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Compound of Interest

Compound Name: 1,3-Cycloheptadiene

Cat. No.: B1346008 Get Quote

An In-Depth Technical Guide to 1,3-
Cycloheptadiene
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Cycloheptadiene, a cyclic diene with the molecular formula C₇H₁₀, is a valuable building

block in organic synthesis. Its unique seven-membered ring structure and conjugated double

bond system impart specific reactivity, making it a precursor for a variety of more complex

molecules. This guide provides a comprehensive overview of the chemical and physical

properties of 1,3-Cycloheptadiene, along with insights into its synthesis, key reactions, and

applications, particularly in the context of medicinal chemistry and drug development.

Core Chemical Identifiers and Properties
1,3-Cycloheptadiene is a colorless liquid at room temperature.[1] Its fundamental identifiers

and physicochemical properties are summarized in the tables below for easy reference.

Table 1: Chemical Identifiers for 1,3-Cycloheptadiene
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Identifier Value

CAS Number 4054-38-0[1]

Molecular Formula C₇H₁₀[1]

IUPAC Name Cyclohepta-1,3-diene[1]

Molecular Weight 94.157 g/mol [1]

SMILES C1CC=CC=CC1[1]

InChI Key GWYPDXLJACEENP-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of 1,3-Cycloheptadiene

Property Value

Appearance Colorless liquid[1]

Density 0.868 g/cm³[1]

Melting Point -110.40 °C[1]

Boiling Point 120.6 °C[1]

Refractive Index (n_D) 1.498[1]

Flash Point 11 °C[1]

Synthesis of 1,3-Cycloheptadiene
While 1,3-Cycloheptadiene is commercially available, understanding its synthesis is crucial for

specialized applications and derivative synthesis. General methods for the preparation of cyclic

dienes often involve elimination reactions from suitable precursors. For instance, the synthesis

of the analogous 1,3-cyclohexadiene can be achieved through the dehydrobromination of 3-

bromocyclohexene using a strong base.[2] A similar strategy could be envisioned for the

synthesis of 1,3-cycloheptadiene.

Another general and powerful method for the synthesis of alkenes from ketones is the

Bamford-Stevens reaction. This reaction involves the treatment of a tosylhydrazone with a
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strong base to yield an alkene. The synthesis of 1,3-cycloheptadiene could, therefore, be

approached from cycloheptanone.

Cycloheptanone
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 Condensation 
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A generalized workflow for the Bamford-Stevens reaction to synthesize 1,3-Cycloheptadiene.

Key Reactions and Experimental Protocols
1,3-Cycloheptadiene undergoes a variety of chemical transformations, making it a versatile

intermediate in organic synthesis.

Synthesis of 2-(Phenylsulfonyl)-1,3-cycloheptadiene
This reaction showcases the utility of 1,3-cycloheptadiene in the preparation of functionalized

derivatives. The synthesis involves a tandem selenosulfonation-oxidation of 1,3-
cycloheptadiene with phenyl benzeneselenosulfonate.[3]

Experimental Protocol Outline:

Selenosulfonation: 1,3-Cycloheptadiene is reacted with phenyl benzeneselenosulfonate.

This step introduces both a phenylseleno and a phenylsulfonyl group across the diene

system.

Oxidative Elimination: The resulting adduct is then treated with an oxidizing agent (e.g.,

hydrogen peroxide). This leads to the formation of a selenoxide, which readily undergoes

syn-elimination to afford 2-(phenylsulfonyl)-1,3-cycloheptadiene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/product/b1346008?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jo0107047
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/product/b1346008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,3-Cycloheptadiene

Selenosulfonated
Intermediate

 Selenosulfonation 

Phenyl benzeneselenosulfonate

2-(Phenylsulfonyl)-
1,3-cycloheptadiene

 Oxidative Elimination 

Oxidizing Agent
(e.g., H₂O₂)

Click to download full resolution via product page

Workflow for the synthesis of 2-(Phenylsulfonyl)-1,3-cycloheptadiene.

[4+3] Cycloaddition Reactions
Cycloheptadiene frameworks are present in numerous drug-like molecules and natural

products.[4] A powerful method for constructing these seven-membered rings is the [4+3]

cycloaddition reaction. In this context, 1,3-dienes, such as 1,3-cycloheptadiene, can react with

vinyl carbenes, often generated from vinyl-N-sulfonylhydrazones in the presence of a silver

catalyst, to yield 1,4-cycloheptadiene derivatives.[4]

Applications in Drug Development and Medicinal
Chemistry
The cycloheptadiene motif is a key structural feature in a range of biologically active

compounds. Derivatives of dibenzo[a,d]cycloheptadiene have been investigated as novel

psychotropic agents.[5] Furthermore, cycloheptadiene analogues have been synthesized and

evaluated for their antiserotoninergic activity.[6] The synthesis of these complex molecules

often relies on the chemical transformations of simpler cycloheptadiene precursors.

1,3-Cycloheptadiene itself has been utilized in the preparation of enantiopure epoxy

cycloheptenyl sulfones, which are chiral building blocks for the synthesis of more complex

molecules.[7] The ability to introduce chirality is of paramount importance in drug development,

as the biological activity of a molecule is often dependent on its stereochemistry.
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Conclusion
1,3-Cycloheptadiene is a versatile and valuable cyclic diene with a well-defined set of

chemical and physical properties. Its reactivity, particularly in cycloaddition reactions and as a

precursor for functionalized derivatives, makes it a significant tool for synthetic chemists. The

presence of the cycloheptadiene core in a variety of bioactive molecules underscores its

importance for researchers and professionals in the field of drug discovery and development.

Further exploration of the chemistry of 1,3-cycloheptadiene and its derivatives is likely to lead

to the discovery of new therapeutic agents and novel synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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